Cas no 1428360-05-7 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide
• CAS No: 1428360-05-7
• MF: C₁₇H₂₆N₂O₄S₂
• MW: 386.52934217453
• CID: 6039659
• PubChem ID: 71806314
• Update Time: 2025-06-03

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide
• N-{[1-(CYCLOPROPANESULFONYL)PIPERIDIN-4-YL]METHYL}-1-(4-METHYLPHENYL)METHANESULFONAMIDE
• F6436-0651
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-1-(4-methylphenyl)methanesulfonamide
• AKOS024559058
• 1428360-05-7
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-1-(p-tolyl)methanesulfonamide

• Inchi： 1S/C17H26N2O4S2/c1-14-2-4-16(5-3-14)13-24(20,21)18-12-15-8-10-19(11-9-15)25(22,23)17-6-7-17/h2-5,15,17-18H,6-13H2,1H3
• InChI Key： HYJFAUFZFIHEMG-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNS(CC2C=CC(C)=CC=2)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 386.13339966g/mol
• Monoisotopic Mass: 386.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide

Comprehensive Overview of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide (CAS No. 1428360-05-7)

The compound N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide (CAS No. 1428360-05-7) is a specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a piperidine core, a cyclopropanesulfonyl group, and a 4-methylphenyl moiety, making it a subject of interest in pharmaceutical and chemical research. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Recent trends in drug discovery have highlighted the importance of sulfonamide-based compounds due to their versatility and bioactivity. Researchers are increasingly focusing on piperidine derivatives and cyclopropane-containing molecules, as these structures often exhibit enhanced metabolic stability and target selectivity. The presence of the 4-methylphenyl group in this compound further contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. These attributes align with current industry demands for novel small-molecule therapeutics with improved pharmacokinetic profiles.

From a synthetic perspective, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide exemplifies the convergence of modern organic chemistry techniques. The incorporation of the cyclopropanesulfonyl moiety requires precise control over reaction conditions, often involving sulfonylation strategies. Meanwhile, the piperidin-4-ylmethyl linker provides a flexible spacer that can influence molecular conformation and binding interactions. Such synthetic challenges are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

In the context of drug design, this compound's structural features suggest potential interactions with biological targets such as G-protein-coupled receptors (GPCRs) or kinases. The sulfonamide group is known to participate in hydrogen bonding, a key interaction in many protein-ligand complexes. Computational studies and molecular docking simulations could further elucidate its binding modes, addressing common queries about structure-activity relationships (SAR) in similar compounds. These insights are valuable for researchers exploring fragment-based drug discovery or scaffold hopping strategies.

The analytical characterization of CAS No. 1428360-05-7 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reliable biological testing. Quality control protocols for such specialized molecules are a recurring topic in pharmaceutical manufacturing discussions, particularly regarding process optimization and impurity profiling.

Beyond its potential therapeutic applications, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide serves as a valuable intermediate in organic synthesis. Its multifunctional design allows for further derivatization, enabling the exploration of diverse chemical space. This adaptability resonates with the growing interest in diversity-oriented synthesis (DOS) and library design for high-throughput screening campaigns. Researchers frequently search for guidance on selective functionalization of similar scaffolds, underscoring the compound's utility in synthetic methodology development.

Environmental and regulatory considerations for this compound follow standard guidelines for research chemicals. Proper handling procedures emphasize the use of personal protective equipment (PPE) and adherence to institutional safety protocols. While not classified as hazardous under typical conditions, its storage and disposal should align with green chemistry principles, a topic gaining traction in sustainable pharmaceutical development. These aspects address frequently asked questions about laboratory safety and waste management for specialized organic compounds.

In conclusion, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(4-methylphenyl)methanesulfonamide (CAS No. 1428360-05-7) represents an intriguing case study in contemporary medicinal chemistry. Its structural complexity and potential biological relevance make it a compelling subject for further investigation. As the pharmaceutical industry continues to prioritize novel chemical entities and targeted therapies, compounds like this will likely remain at the forefront of innovative drug discovery efforts.